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Compound of Interest

4-(3-Chlorophenoxy)-2-
Compound Name:
chloropyrimidine

CAS No.: 1203546-24-0

Cat. No.: B1394324

Get Quote

Technical Monograph: 4-(3-Chlorophenoxy)-2-
chloropyrimidine

CAS Number: 1203546-24-0 Molecular Formula: C10HsCIl2N20 Molecular Weight: 241.07 g/mol
[1]

Executive Summary & Chemical Significance

4-(3-Chlorophenoxy)-2-chloropyrimidine represents a critical "privileged scaffold" in modern
medicinal chemistry, particularly within the realm of kinase inhibitor development and
agrochemical discovery. Structurally, it consists of a pyrimidine core functionalized with a
reactive chlorine at the C2 position and a lipophilic 3-chlorophenoxy ether at the C4 position.

This molecule serves as a pivotal electrophilic intermediate. The C2-chlorine atom is highly
activated for subsequent Nucleophilic Aromatic Substitution (
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) reactions, allowing researchers to rapidly install diverse amines or anilines—a structural motif
ubiquitous in ATP-competitive inhibitors (e.g., targeting EGFR, VEGFR, or BTK). The 3-
chlorophenoxy moiety acts as a hydrophobic anchor, often occupying the allosteric
hydrophobic back-pocket (Selectivity Pocket) of kinase enzymes.

Synthetic Methodology & Regioselectivity

The synthesis of CAS 1203546-24-0 relies on the regioselective mono-substitution of 2,4-
dichloropyrimidine. Understanding the electronic bias of the pyrimidine ring is essential for
process control.

The Regioselectivity Principle

In 2,4-dichloropyrimidine, the C4 position is significantly more electrophilic than the C2 position.

» Electronic Factor: The nitrogen atoms at positions 1 and 3 withdraw electron density. The C4
carbon is para to N1 and ortho to N3, making it highly electron-deficient.

e Mechanistic Insight: The intermediate Meisenheimer complex formed by attack at C4 is
stabilized by the ability of the N1 nitrogen to accommodate the negative charge more
effectively than the N3 nitrogen can for C2 attack.

Optimized Synthesis Protocol

Objective: Synthesis of 4-(3-Chlorophenoxy)-2-chloropyrimidine with >95% regioselectivity.

Reagents:

Substrate: 2,4-Dichloropyrimidine (1.0 equiv)[2]

Nucleophile: 3-Chlorophenol (1.05 equiv)

Base: Potassium Carbonate (

) (1.5 equiv) or Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Workflow:
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e Preparation: Dissolve 2,4-dichloropyrimidine in anhydrous MeCN under an inert atmosphere

(

). Cool the solution to 0°C to suppress kinetic scrambling.

» Nucleophile Activation: In a separate vessel, treat 3-chlorophenol with

for 15 minutes to generate the phenoxide anion.

» Addition: Slowly add the phenoxide solution to the pyrimidine solution dropwise over 30
minutes. Crucial: Maintaining low temperature (0-5°C) favors the kinetically controlled
product (C4-substitution).

e Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours. Monitor via TLC
(Hexane:EtOAc 4:1) or LC-MS.

o Workup: Quench with water. Extract with Ethyl Acetate.[2][3] Wash organic layer with brine.
Dry over

[4][5]

 Purification: Recrystallization from Ethanol/Water or Flash Chromatography (

Reaction Mechanism Visualization

The following diagram illustrates the regioselective pathway and the competing transition
states.
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Figure 1: Mechanistic pathway highlighting the kinetic preference for C4 substitution due to
superior resonance stabilization of the anionic intermediate.

Physicochemical Characterization

To validate the integrity of the synthesized compound, compare analytical data against these
standard parameters.

Parameter Specification | Expectation
Physical State White to off-white crystalline solid
Melting Point 63 — 66 °C

Soluble in DMSO, DCM, EtOAc; Insoluble in

Solubility
Water

Pyrimidines: Doublet (~8.6 ppm, C6-H), Doublet
(~7.0 ppm, C5-H).[6] Phenoxy: Multiplet (6.8—
1H NMR (DMSO-de
( ) 7.5 ppm) corresponding to the 3-chlorophenyl

ring.

[M+H]* = 241.07 (characteristic chlorine isotope

LC-MS (ESI)

pattern 35CI/3”Cl)

Stable under standard conditions. Hydrolytically
Stability stable at neutral pH; susceptible to hydrolysis at

C2 under strong basic/acidic reflux.

Applications in Drug Discovery

This compound is a versatile "electrophilic hub."” The remaining chlorine at C2 is less reactive
than the original C4 chlorine but can be displaced under forcing conditions (higher heat, acid
catalysis, or Buchwald-Hartwig coupling).

Downstream Functionalization Strategies

Researchers utilize this scaffold to synthesize Type | and Type Il Kinase Inhibitors.
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¢ Reaction A (Amination): Displacement of C2-Cl with aliphatic amines (solubility enhancing
groups).

¢ Reaction B (Aniline Coupling): Pd-catalyzed coupling with substituted anilines to create the
"Hinge Binder" motif.

Library Generation Workflow

Core Scaffold

(CAS 1203546-24-0)

Path A: Acid-Catalyzed SnAr Path B: Buchwald-Hartwig
(R-NH2, pTsOH, Dioxane, 100°C) (Ar-NH2, Pd2(dba)3, Xantphos)

Aliphatic Amino-Pyrimidine Diaryl-Amino-Pyrimidine

(Solubility Optimization) (Kinase Hinge Binder)

Click to download full resolution via product page

Figure 2: Divergent synthesis strategies for transforming the core scaffold into bioactive lead
compounds.

Handling & Safety (SDS Summary)

While specific toxicological data for this exact CAS may be limited, it shares hazard profiles
with analogous chloropyrimidines.

o Hazard Classification:
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[6][7]

o Skin/Eye Irritation: Category 2 (Causes skin irritation and serious eye irritation).[7][8]
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o Sensitization: Potential skin sensitizer.

e Handling Protocol:
o Use only in a chemical fume hood.
o Wear nitrile gloves and safety goggles.

o Spill Cleanup: Absorb with inert material (vermiculite) and dispose of as hazardous organic
waste (halogenated).

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent slow
hydrolysis of the C2-chloride over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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